Cas no 27391-18-0 (1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)-)

1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)- structure
27391-18-0 structure
Product Name:1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)-
CAS No:27391-18-0
MF:C10H14O4
MW:198.215763568878
CID:270612
PubChem ID:161566
Update Time:2025-04-19

1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)-
    • 3-(4-hydroxy-3-methoxyphenyl)-1,2-Propanediol
    • 3-(4-hydroxy-3-methoxyphenyl)propane-1,2-diol
    • FT-0704744
    • 27391-18-0
    • Vanillyl glycol
    • CHEBI:125366
    • DTXSID20950078
    • 4-Hydroxy-3-methoxyphenyl-1-propane-1,2-diol
    • Q27215721
    • AKOS040735157
    • BRD-A10396145-001-01-1
    • 1,2-Propanediol, 3-(4-hydroxy-3-methoxyphenyl)-
    • SCHEMBL15240954
    • DA-25168
    • DTXCID401000459
    • Inchi: 1S/C10H14O4/c1-14-10-5-7(2-3-9(10)13)4-8(12)6-11/h2-3,5,8,11-13H,4,6H2,1H3
    • InChI Key: QGFJORGLNPWXMK-UHFFFAOYSA-N
    • SMILES: OC(CO)CC1C=CC(=C(C=1)OC)O

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • Density: 1.265
  • Boiling Point: 418.4°Cat760mmHg
  • Flash Point: 206.8°C
  • Refractive Index: 1.578
  • PSA: 69.92

1,2-Propanediol,3-(4-hydroxy-3-methoxyphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D972315-1g
3-(4-hydroxy-3-methoxyphenyl)propane-1,2-diol
27391-18-0 97%
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$530 2025-02-20
eNovation Chemicals LLC
D972315-1g
3-(4-hydroxy-3-methoxyphenyl)propane-1,2-diol
27391-18-0 97%
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